Methyl 5-bromo-4-methylthiazole-2-carboxylate
Overview
Description
“Methyl 5-bromo-4-methylthiazole-2-carboxylate” is a chemical compound with the molecular formula C6H6BrNO2S . It has an average mass of 236.086 Da and a monoisotopic mass of 234.930252 Da .
Molecular Structure Analysis
The molecular structure of “Methyl 5-bromo-4-methylthiazole-2-carboxylate” consists of a thiazole ring, which is a five-membered ring containing one nitrogen atom, one sulfur atom, and three carbon atoms. One of the carbon atoms is substituted with a bromine atom and a methyl group, and another carbon atom is substituted with a carboxylate group .Physical And Chemical Properties Analysis
“Methyl 5-bromo-4-methylthiazole-2-carboxylate” is a solid compound with a density of 1.8±0.1 g/cm3 . It has a boiling point of 276.0±20.0 °C at 760 mmHg . The compound has a molar refractivity of 42.2±0.3 cm3, and a polar surface area of 67 Å2 .Scientific Research Applications
Synthesis Techniques
Methyl 5-bromo-4-methylthiazole-2-carboxylate is a thiazole derivative, and its synthesis often employs eco-friendly methods such as microwave irradiation techniques. These methods allow for rapid and efficient synthesis under solvent-free conditions, which is beneficial for both the environment and the production process .
Antioxidant Properties
Thiazole derivatives, including Methyl 5-bromo-4-methylthiazole-2-carboxylate, have been identified to exhibit high antioxidant properties. This makes them valuable in research aimed at combating oxidative stress-related diseases .
Antimicrobial Activity
These compounds also show promise in antimicrobial applications, potentially offering new avenues for treating bacterial infections .
Herbicidal Use
In agriculture, the herbicidal properties of thiazole derivatives can be harnessed to develop more effective weed control solutions .
Anti-inflammatory Effects
The anti-inflammatory effects of thiazole compounds are another area of interest, particularly in the development of treatments for chronic inflammatory diseases .
Antifungal Applications
Research into the antifungal capabilities of thiazole derivatives could lead to new treatments for fungal infections .
Antitumor Activity
Thiazole derivatives are part of several clinically used anticancer medicines, indicating their significant role in antitumor research and therapy development .
Medicinal Chemistry
The versatility of thiazole as a standalone motif in medicinally relevant molecules underscores its importance in medicinal chemistry, particularly in the development of anticancer drugs like dabrafenib and dasatinib .
Safety and Hazards
“Methyl 5-bromo-4-methylthiazole-2-carboxylate” is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The compound has a hazard statement of H301, indicating that it is toxic if swallowed . Precautionary statements include P301 + P310, which advise seeking medical attention if swallowed .
properties
IUPAC Name |
methyl 5-bromo-4-methyl-1,3-thiazole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO2S/c1-3-4(7)11-5(8-3)6(9)10-2/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKFHGMZAWVUFAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C(=O)OC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10609604 |
Source
|
| Record name | Methyl 5-bromo-4-methyl-1,3-thiazole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10609604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
79247-79-3 |
Source
|
| Record name | 2-Thiazolecarboxylic acid, 5-bromo-4-methyl-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=79247-79-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 5-bromo-4-methyl-1,3-thiazole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10609604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate](/img/structure/B1603173.png)
